Cas no 73-39-2 (Uridine,2'-deoxy-5-(2-propenyl)- (9CI))

• Product Name: Uridine,2'-deoxy-5-(2-propenyl)- (9CI)
• CAS No: 73-39-2
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 565173
• PubChem ID: 65563
• Update Time: 2025-04-19

Uridine,2'-deoxy-5-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5-(2-propenyl)- (9CI)
• 5-(2-propenyl)-2'-deoxyuridine
• Uridine, 5-allyl-2'-deoxy-
• 2'-Deoxy-5-(2-propenyl)uridine
• 5-Allyl-2'-deoxyuridin
• 5-allyl-2'-deoxy-uridine
• 5-Allyl-2'-deoxyuridine
• 5-Allyldeoxyuridine
• 5'-allyluridine
• C5-(allyl)-2'-deoxyuridine
• NSC-80805
• 5-Allyl-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
• URIDINE, 2'-DEOXY-5-(2-PROPEN-1-YL)-
• 73-39-2
• NSC 80805
• 2'-Deoxy-5(2-propenyl)uridine
• SCHEMBL2399222
• 5-Propenyl-2'-deoxyuridine
• Uridine, 2'-deoxy-5-(2-propenyl)-
• 5-Allyl-4-hydroxy-1-((2R,4S,5R)-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidin-2-one
• UNII-6BT80V8EYX
• 5-allyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 5-Allyl-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• CHEMBL3143650
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-prop-2-enylpyrimidine-2,4-dione
• AKOS028109102
• 6BT80V8EYX
• 5-allyl-4-hydroxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one

• Inchi： 1S/C12H16N2O5/c1-2-3-7-5-14(12(18)13-11(7)17)10-4-8(16)9(6-15)19-10/h2,5,8-10,15-16H,1,3-4,6H2,(H,13,17,18)/t8-,9+,10+/m0/s1
• InChI Key： XUAFMQXKGPTTJN-IVZWLZJFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(CC=C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 268.10598
• Monoisotopic Mass: 268.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides